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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265

Essential Safety and Handling Guide for Fenoprop
Ethanolamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Fenoprop ethanolamine. Given that Fenoprop is an obsolete organochlorine herbicide and
ethanolamine is a corrosive chemical, their resulting salt, Fenoprop ethanolamine, should be

handled with extreme caution. The following procedures are based on the known hazards of its
components and general best practices for laboratory safety.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling Fenoprop ethanolamine. The following table summarizes the required PPE.
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Body Part

Personal Protective
Equipment

Specifications & Remarks

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for

tears or holes before use.

Eyes/Face

Safety goggles and face shield

Goggles should provide a
complete seal around the
eyes. A face shield offers
additional protection against

splashes.

Body

Chemical-resistant lab coat or

apron

Should be worn over personal
clothing to protect against

splashes and spills.

Respiratory

Respirator with appropriate

cartridges

Use in a well-ventilated area or
under a chemical fume hood. If
vapors or dust are generated,
a NIOSH-approved respirator
with organic vapor and
particulate cartridges is

necessary.

Feet

Closed-toe shoes

Shoes should be made of a
material that does not absorb

chemicals.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to prevent accidents and

exposure.

Handling:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

» Avoid direct contact with skin, eyes, and clothing.
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Do not inhale dust or vapors.
Use the smallest practical quantities for experiments.
Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Do not eat, drink, or smoke in areas where Fenoprop ethanolamine is handled or stored.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and bases.

Keep containers tightly closed when not in use.
Store in secondary containment to prevent the spread of material in case of a leak.

Label all containers clearly with the chemical name and associated hazards.

Spill and Emergency Procedures

Immediate and appropriate response to spills is critical to contain the hazard and prevent

exposure.

Minor Spill (Contained within a fume hood):

Alert others in the immediate area.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

Wear appropriate PPE, including a respirator.
Carefully collect the absorbed material into a labeled, sealable waste container.
Decontaminate the spill area with a suitable cleaning agent, followed by water.

Dispose of all contaminated materials as hazardous waste.
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Major Spill (Outside of a fume hood or large volume):

Evacuate the immediate area and alert all personnel.

Isolate the area by closing doors.

Contact your institution's Environmental Health and Safety (EHS) department or emergency
response team immediately.

Do not attempt to clean up a major spill without proper training and equipment.
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Fenoprop ethanolamine and any contaminated materials must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.

Waste Collection:

o Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,
labeled, and sealed hazardous waste container.

» Do not mix with other waste streams unless explicitly permitted by your institution's EHS
department.
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Disposal Method:

» Due to the organochlorine nature of Fenoprop, incineration at a licensed hazardous waste
facility is the preferred method of disposal.[1]

» Contact your institution's EHS department to arrange for proper disposal. Do not attempt to
dispose of this chemical down the drain or in regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of
Fenoprop ethanolamine.
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Caption: Workflow for the safe handling and disposal of Fenoprop ethanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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